Cas no 1803946-44-2 (4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1803946-44-2
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930554
• Update Time: 2025-05-20

4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-8-6(3-14)7(15)5(1-2-13)4-16-8/h4H,1,3,14H2,(H2,15,16)
• InChI Key： BFFBBUUBWIGOAG-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=C(C(CC#N)=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.7
• Topological Polar Surface Area: 98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile

4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1803946-44-2, known as 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an aminopyridine core substituted with trifluoromethoxy and acetonitrile groups, making it a versatile building block for various applications.

The synthesis of 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and scalability for industrial applications. Its structural complexity allows for a wide range of functionalizations, making it a valuable intermediate in the development of advanced materials and pharmaceutical agents.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that the aminopyridine core can be further modified to yield compounds with significant biological activity, including anti-inflammatory and anticancer properties. For instance, studies published in *Journal of Medicinal Chemistry* have highlighted the ability of derivatives of this compound to inhibit key enzymes involved in inflammatory pathways, suggesting its potential in drug discovery.

In addition to its medicinal applications, 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile has shown remarkable utility in the field of materials science. Its electron-withdrawing groups, such as the trifluoromethoxy and acetonitrile substituents, confer unique electronic properties that make it an ideal candidate for use in advanced polymers and electronic materials. Recent research has explored its role as a building block for conjugated polymers, which exhibit exceptional charge transport properties suitable for organic electronics.

The versatility of this compound is further enhanced by its ability to undergo various post-synthetic modifications. For example, the amino groups present in its structure can be readily functionalized to introduce additional functionalities, such as metal coordination or bioconjugation sites. This adaptability has led to its use in the development of nanoparticle stabilizers and biosensors, where precise control over surface chemistry is critical.

From an environmental standpoint, the synthesis and application of 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring reduced waste generation and energy consumption. These efforts align with global sustainability goals while maintaining the high performance standards required for its applications.

In conclusion, 4-Amino-3-(aminomethyl)-2-(trifluoromethoxy)pyridine-5-acetonitrile stands as a testament to the ingenuity of modern chemical synthesis and its profound impact across diverse scientific disciplines. With ongoing research uncovering new avenues for its application, this compound is poised to play an increasingly vital role in shaping the future of medicine and materials science.